Cas no 864927-47-9 (6-acetyl-2-(4-fluorobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

• Product Name: 6-acetyl-2-(4-fluorobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• CAS No: 864927-47-9
• MF: C₁₇H₁₆FN₃O₃S
• MW: 361.390645980835
• CID: 6208681
• PubChem ID: 4622457
• Update Time: 2025-06-22

6-acetyl-2-(4-fluorobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-acetyl-2-(4-fluorobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• 6-acetyl-2-[(4-fluorobenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• 864927-47-9
• 6-acetyl-2-(4-fluorobenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
• AKOS024604489
• 6-acetyl-2-(4-fluorobenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide
• F1298-0528

• Inchi： 1S/C17H16FN3O3S/c1-9(22)21-7-6-12-13(8-21)25-17(14(12)15(19)23)20-16(24)10-2-4-11(18)5-3-10/h2-5H,6-8H2,1H3,(H2,19,23)(H,20,24)
• InChI Key： CLSRKRMYLZWCAF-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CN(C(C)=O)CC2)NC(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 361.08964072g/mol
• Monoisotopic Mass: 361.08964072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 121Ų

Additional information on 6-acetyl-2-(4-fluorobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

Introduction to 6-acetyl-2-(4-fluorobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide (CAS No. 864927-47-9)

6-acetyl-2-(4-fluorobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. This compound belongs to the thienopyridine class of heterocycles, which are widely recognized for their role in drug discovery and development. The presence of multiple functional groups, including an acetyl group, a fluorobenzamido moiety, and a carboxamide moiety, makes this molecule a promising candidate for further investigation in medicinal chemistry.

The CAS number 864927-47-9 provides a unique identifier for this compound, facilitating its recognition and differentiation from other substances in scientific literature and databases. The molecular structure of 6-acetyl-2-(4-fluorobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide consists of a fused thienopyridine ring system, which is a key feature contributing to its potential pharmacological properties. This system is known to exhibit a wide range of biological activities due to its ability to interact with various biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with biological targets. The fluorobenzamido group in particular has been shown to enhance binding affinity in several drug candidates by improving hydrophobic interactions and electronic properties. This feature makes 6-acetyl-2-(4-fluorobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide an intriguing subject for further exploration.

In the context of drug discovery, the acetyl group and the carboxamide moiety contribute to the molecule's solubility and bioavailability, which are critical factors for successful pharmaceutical development. These functional groups can also participate in hydrogen bonding interactions with biological targets, further enhancing the compound's potential therapeutic effects. The combination of these features suggests that 6-acetyl-2-(4-fluorobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide may exhibit multiple modes of action simultaneously.

Current research in heterocyclic chemistry has highlighted the importance of thienopyridine derivatives in the development of novel therapeutic agents. Studies have demonstrated that these compounds can modulate various biological pathways by interacting with enzymes and receptors involved in disease processes. For instance, thienopyridine derivatives have been investigated for their potential roles in treating neurological disorders, cardiovascular diseases, and inflammatory conditions.

The fluorobenzamido group, a key feature of 6-acetyl-2-(4-fluorobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide, has been particularly studied for its ability to enhance receptor binding affinity. Fluoro-substituted aromatic rings are known to improve metabolic stability and binding interactions due to their electronic properties. This has led to the incorporation of fluorinated benzamides into many drug candidates that target enzymes such as kinases and proteases.

The thienopyridine core of this compound provides a versatile scaffold that can be modified to explore different biological activities. Researchers have utilized various synthetic strategies to functionalize thienopyridine derivatives with different substituents aimed at improving pharmacological profiles. These modifications often involve introducing groups that enhance solubility、metabolic stability、and target specificity.

One area of interest has been the development of thienopyridine-based compounds with anti-inflammatory properties. Inflammatory processes are implicated in numerous diseases，including autoimmune disorders、cancer、and neurodegenerative conditions. By targeting key inflammatory pathways，thienopyridine derivatives have shown promise in preclinical studies as potential therapeutic agents.

The carboxamide group in 6-acetyl-2-(4-fluorobenzamido)-4H、5H、6H、7H-thieno2、3-cpyridine-3-carboxamide is another functional group that has been extensively studied for its role in drug design. Carboxamides are known to participate in hydrogen bonding interactions，which can enhance binding affinity and selectivity。Additionally，they can be modified to improve pharmacokinetic properties such as solubility and bioavailability。

Computational studies have played a crucial role in understanding the interactions between 6-acetyl-2-(4-fluorobenzamido)-4H、5H、6H、7H-thieno2、3-cpyridine-3-carboxamide and its potential biological targets。Molecular docking simulations have been used to predict how this compound might bind to enzymes and receptors involved in disease processes。These simulations provide valuable insights into the compound's mechanism of action and help guide further optimization efforts。

In conclusion,6-acetyl-2-(4-fluorobenzamido)-4H、5H、6H、7 H-thieno 2 、 3 - cpy rid ine - 3 - car box am ide ( CAS No . 864927 - 47 - 9 ) is a structurally complex organic compound with significant potential as a pharmaceutical lead。Its unique scaffold ，containing multiple functional groups such as an acetyl group ，a fluorobenzam ido moiety ，and a car box am ide moiety ，makes it an intriguing candidate for further investigation 。Recent advances in computational chemistry and molecular modeling have provided valuable tools for understanding its interactions with biological targets 。Further research is warranted to explore its pharmacological properties and therapeutic potential。